![molecular formula C18H20ClNO4 B267623 2-(2-chlorophenoxy)-N-[3-(2-ethoxyethoxy)phenyl]acetamide](/img/structure/B267623.png)
2-(2-chlorophenoxy)-N-[3-(2-ethoxyethoxy)phenyl]acetamide
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Overview
Description
2-(2-chlorophenoxy)-N-[3-(2-ethoxyethoxy)phenyl]acetamide, commonly known as GW501516, is a synthetic drug that has gained significant attention in the field of scientific research. It is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ) and has been shown to have potential applications in various fields, including sports medicine, cardiovascular disease, and cancer research.
Mechanism of Action
GW501516 acts as a selective agonist of PPARδ, a nuclear receptor that plays a key role in regulating lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by GW501516 leads to increased expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in increased energy production and improved endurance performance.
Biochemical and Physiological Effects:
GW501516 has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, improved glucose uptake, increased mitochondrial biogenesis, and reduced inflammation. These effects have been attributed to the activation of PPARδ by GW501516 and have been shown to have potential therapeutic applications in various fields of scientific research.
Advantages and Limitations for Lab Experiments
GW501516 has several advantages for use in lab experiments, including its high potency and selectivity for PPARδ, as well as its ability to improve energy metabolism and reduce inflammation. However, it also has several limitations, including its high cost and potential for off-target effects.
Future Directions
There are several future directions for research on GW501516, including its potential applications in the treatment of various diseases, such as cardiovascular disease and cancer. Additionally, further research is needed to better understand the mechanisms of action of GW501516 and to identify potential side effects and safety concerns. Finally, there is a need for more research on the optimal dosing and administration of GW501516 for various applications.
Synthesis Methods
GW501516 is synthesized through a multi-step process involving the reaction of 2-chlorophenol with 2-chloroacetyl chloride to form 2-(2-chlorophenoxy)acetophenone. This intermediate is then reacted with 3-(2-ethoxyethoxy)aniline to form the final product, GW501516.
Scientific Research Applications
GW501516 has been extensively studied for its potential applications in various fields of scientific research. In sports medicine, it has been shown to enhance endurance performance by increasing the oxidation of fatty acids and improving glucose uptake in skeletal muscle. In cardiovascular disease research, it has been shown to have potential therapeutic effects by reducing inflammation and improving lipid metabolism. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
properties
Molecular Formula |
C18H20ClNO4 |
---|---|
Molecular Weight |
349.8 g/mol |
IUPAC Name |
2-(2-chlorophenoxy)-N-[3-(2-ethoxyethoxy)phenyl]acetamide |
InChI |
InChI=1S/C18H20ClNO4/c1-2-22-10-11-23-15-7-5-6-14(12-15)20-18(21)13-24-17-9-4-3-8-16(17)19/h3-9,12H,2,10-11,13H2,1H3,(H,20,21) |
InChI Key |
JHPVNECAUSVBSU-UHFFFAOYSA-N |
SMILES |
CCOCCOC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2Cl |
Canonical SMILES |
CCOCCOC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2Cl |
Origin of Product |
United States |
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